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Cat. No.: B2506139 Get Quote

Introduction

Iron(II) trifluoromethanesulfonate, also known as iron(II) triflate or Fe(OTf)₂, is an

increasingly important catalyst in modern organic synthesis.[1] As a Lewis acid, it effectively

facilitates a wide range of organic transformations with high efficiency and selectivity.[1] The

triflate anion (CF₃SO₃⁻) is weakly coordinating, which enhances the catalytic activity of the

iron(II) center.[1] Fe(OTf)₂ is recognized for being inexpensive, environmentally friendly, and

effective in low catalytic loadings, making it an attractive alternative to catalysts based on

precious or more toxic metals.[2][3][4] This document provides detailed application notes and

protocols for its use in several key synthetic transformations.

Application 1: Intramolecular C-H Amination for the
Synthesis of Indoles
The synthesis of indoles, a core structure in many biologically active compounds, can be

efficiently achieved through an intramolecular C-H amination reaction catalyzed by Fe(OTf)₂.[3]

[5] This method utilizes aryl azidoacrylates as starting materials, which cyclize in the presence

of the iron catalyst to form the indole core.[1][3] The reaction is robust, practical, and

demonstrates the utility of iron catalysis in challenging C-H functionalization reactions.[1][3]

Data Presentation: Synthesis of Indole Derivatives
The Fe(OTf)₂-catalyzed intramolecular C-H amination exhibits a broad substrate scope,

tolerating various substituents on the aromatic ring.[3]
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Entry

Aryl
Azidoacr
ylate
Substrate
(R group)

Catalyst
Loading
(mol%)

Solvent
Temperat
ure (°C)

Time (h) Yield (%)

1 H 10 THF 100 16 78

2 4-Me 10 THF 100 16 85

3 4-OMe 10 THF 100 16 99

4 4-F 10 THF 100 16 71

5 4-Cl 10 THF 100 16 68

6 4-Br 10 THF 100 16 65

7 3-Me 10 THF 100 16 81

8 2-Me 10 THF 100 16 75

Data sourced from Bonnamour, J., & Bolm, C. (2011). Org. Lett., 13(8), 2012-2014.[3]

Experimental Protocol: General Procedure for Indole
Synthesis[3]

Reaction Setup: To a sealable tube equipped with a magnetic stir bar, add the aryl

azidoacrylate (1.0 equiv., e.g., 100 mg) and Fe(OTf)₂ (10 mol%).

Inert Atmosphere: Cover the tube's aperture with a rubber septum and establish an inert

atmosphere by evacuating and backfilling with argon three times.

Solvent Addition: Add anhydrous tetrahydrofuran (THF, e.g., 1 mL) via syringe.

Sealing and Heating: Replace the septum with a Teflon-coated screw cap and place the

sealed tube in a preheated oil bath at 100 °C.

Reaction Monitoring: Stir the reaction mixture for 16 hours. Progress can be monitored by

Thin Layer Chromatography (TLC).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.organic-chemistry.org/abstracts/lit3/239.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2506139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work-up: After cooling to room temperature, concentrate the reaction mixture under reduced

pressure.

Purification: Purify the resulting crude product by flash column chromatography on silica gel

to obtain the desired indole derivative.
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General Workflow for Fe(OTf)₂ Catalysis

Reaction Setup

Reaction

Work-up & Purification

Weigh Substrate & Fe(OTf)₂

Establish Inert Atmosphere (Argon)

Add Anhydrous Solvent

Heat to Reaction Temperature
(e.g., 100 °C)

Stir for Required Time
(e.g., 16 h)

Cool to Room Temperature

Concentrate in vacuo

Purify via Flash Chromatography

Isolate Pure Product

Click to download full resolution via product page

Caption: General experimental workflow for Fe(OTf)₂-catalyzed reactions.
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Application 2: Imination of Sulfoxides and Sulfides
Iron(II) triflate is a highly efficient and robust catalyst for sulfur imination reactions, enabling the

synthesis of sulfoximines and sulfilimines.[2][6] These compounds are valuable building blocks

in medicinal chemistry and materials science.[2] The protocol is effective for challenging

substrates, including those with bulky alkyl, benzylic, or heteroaryl substituents, and proceeds

at room temperature with short reaction times.[2][6]

Data Presentation: Imination of Challenging Sulfoxides
The use of 5 mol % of Fe(OTf)₂ is effective for the imination of various sulfoxides with PhI=NNs

(N-nosylimino)phenyliodinane).[2]

Entry
Sulfoxide
Substrate

Product Time (min) Yield (%)

1
Benzyl methyl

sulfoxide
Sulfoximine 15 88

2
Benzyl phenyl

sulfoxide
Sulfoximine 10 92

3
Diisopropyl

sulfoxide
Sulfoximine 30 86

4
tert-Butyl methyl

sulfoxide
Sulfoximine 20 75

5
Methyl 2-pyridyl

sulfoxide
Sulfoximine 5 91

6
Methyl 2-thienyl

sulfoxide
Sulfoximine 10 89

Data sourced from García Mancheño, O., et al. (2009). Org. Lett., 11(11), 2429-32.[2][6]

Experimental Protocol: General Procedure for Sulfoxide
Imination[2]
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Reaction Setup: In a vial, combine the sulfoxide (1.0 equiv.), Fe(OTf)₂ (5 mol%), and 4 Å

molecular sieves.

Reagent Addition: Add anhydrous acetonitrile (to achieve a 0.1 M concentration of the

sulfoxide) followed by the iminoiodinane reagent (e.g., PhI=NNs, 1.3 equiv.).

Reaction Conditions: Stir the resulting suspension at room temperature.

Reaction Monitoring: Monitor the reaction's completion by TLC (typically within 5-30

minutes).

Work-up: Upon completion, filter the reaction mixture through a short pad of celite, washing

with dichloromethane.

Purification: Concentrate the filtrate under reduced pressure and purify the residue by flash

column chromatography on silica gel to yield the pure sulfoximine product.

Application 3: Friedel-Crafts Acylation
Metal triflates are well-established as effective, water-tolerant Lewis acid catalysts for Friedel-

Crafts reactions.[7][8][9] Fe(OTf)₂ can be employed to catalyze the acylation of aromatic

compounds with acylating agents like acid anhydrides or acyl chlorides, providing a powerful

method for synthesizing aromatic ketones.[7][10] This approach often serves as a greener

alternative to traditional stoichiometric Lewis acids like AlCl₃.[7][8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9835085/
https://pubs.acs.org/doi/10.1021/acsomega.2c03944
https://www.researchgate.net/publication/319176718_Metal_Trifluoromethanesulfonate_Catalysis_in_Organic_Synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9835085/
https://www.researchgate.net/publication/242483930_FriedelaCrafts_acylation_reactions_using_metal_triflates_in_ionic_liquid
https://pmc.ncbi.nlm.nih.gov/articles/PMC9835085/
https://pubs.acs.org/doi/10.1021/acsomega.2c03944
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2506139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Catalytic Cycle for Friedel-Crafts Acylation
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Caption: Simplified catalytic cycle for Fe(OTf)₂ in Friedel-Crafts acylation.

Experimental Protocol: General Procedure for Friedel-
Crafts Acylation
Note: This is a generalized protocol; specific conditions may vary based on substrate reactivity.

Reaction Setup: To a round-bottom flask under an inert atmosphere (argon), add the

aromatic substrate (1.0 equiv.) and Fe(OTf)₂ (e.g., 5-10 mol%).

Solvent Addition: Add a suitable anhydrous solvent (e.g., dichloroethane or nitromethane).

Reagent Addition: Slowly add the acylating agent (e.g., acetic anhydride or benzoyl chloride,

1.1-1.5 equiv.) to the stirred mixture at 0 °C or room temperature.
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Reaction Conditions: Allow the reaction to warm to room temperature or heat as necessary

(e.g., 50-80 °C) until the starting material is consumed (monitored by TLC or GC).

Quenching: Cool the reaction mixture and slowly quench by adding saturated aqueous

NaHCO₃ solution or water.

Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or

dichloromethane).

Work-up: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter,

and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography or recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Iron(II) Trifluoromethanesulfonate | 59163-91-6 | Benchchem [benchchem.com]

2. pubs.acs.org [pubs.acs.org]

3. Iron(II) Triflate as a Catalyst for the Synthesis of Indoles by Intramolecular C-H Amination
[organic-chemistry.org]

4. files01.core.ac.uk [files01.core.ac.uk]

5. Iron(II) triflate as a catalyst for the synthesis of indoles by intramolecular C-H amination -
PubMed [pubmed.ncbi.nlm.nih.gov]

6. Iron(II) triflate as an efficient catalyst for the imination of sulfoxides - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. Mechanism of Friedel–Crafts Acylation Using Metal Triflate in Deep Eutectic Solvents: An
Experimental and Computational Study - PMC [pmc.ncbi.nlm.nih.gov]

8. pubs.acs.org [pubs.acs.org]

9. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b2506139?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1252563
https://pubs.acs.org/doi/10.1021/ol900660x
https://www.organic-chemistry.org/abstracts/lit3/239.shtm
https://www.organic-chemistry.org/abstracts/lit3/239.shtm
https://files01.core.ac.uk/download/pdf/56696005.pdf
https://pubmed.ncbi.nlm.nih.gov/21395317/
https://pubmed.ncbi.nlm.nih.gov/21395317/
https://pubmed.ncbi.nlm.nih.gov/19473047/
https://pubmed.ncbi.nlm.nih.gov/19473047/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9835085/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9835085/
https://pubs.acs.org/doi/10.1021/acsomega.2c03944
https://www.researchgate.net/publication/319176718_Metal_Trifluoromethanesulfonate_Catalysis_in_Organic_Synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2506139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes: Iron(II) Trifluoromethanesulfonate in
Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2506139#iron-ii-trifluoromethanesulfonate-as-a-
catalyst-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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